Cyclohexanebutanoic acid, cadmium salt
Overview
Description
Scientific Research Applications
Extraction and Separation Technologies :
- Cadmium removal from phosphoric acid using non-dispersive solvent extraction technology has been effectively modeled, showing its potential in separation processes (Alonso et al., 1997).
- Enhancements in the extraction-separation efficiency of cadmium ions using specific extractants in the presence of selective masking agents have been observed, indicating improvements in metal ion separation methods (Shiri-Yekta et al., 2009).
Environmental Applications :
- Cadmium can be effectively removed from vegetables using flotation-assisted homogenous liquid–liquid microextraction, highlighting its importance in food safety and environmental monitoring (Khajeh et al., 2016).
- The use of alternative materials like aluminum slurry coatings to replace cadmium in aeronautic applications has been explored, addressing environmental and health concerns associated with cadmium (Agüero et al., 2012).
Material Science and Chemistry :
- Structural studies of new cadmium salts, such as the [(H2L)2][Cd2I6][(NO3)2] compound, have been conducted, contributing to a better understanding of cadmium-based materials in chemistry (Hakimi et al., 2013).
- Research on cadmium(II) cysteine complexes has provided insights into their role in the production of environmentally friendly CdS nanoparticles, used in semiconductors (Jalilehvand et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Cyclohexanebutanoic acid, cadmium salt, primarily targets essential molecules and fundamental processes in organisms . It is known to interfere with enzymatic and photosynthetic activities, as well as membrane degradation .
Mode of Action
The interaction of Cyclohexanebutanoic acid, cadmium salt with its targets results in significant changes. The compound causes toxicity by unnecessary augmentation of reactive oxygen species (ROS) that targets essential molecules and fundamental processes in organisms . In response, organisms activate their antioxidant defense system, which includes enzymes such as superoxide dismutase (SOD), catalase (CAT), peroxidases, and glutathione reductase .
Biochemical Pathways
Cyclohexanebutanoic acid, cadmium salt affects several biochemical pathways. It disrupts the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . It also impacts signaling pathways like Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), and Tumor Protein 53 (p53) pathways, contributing to pathological conditions and carcinogenesis .
Pharmacokinetics
Cadmium, a component of the compound, is known to have a low rate of excretion from the body and is accumulated in organisms, with an extremely protracted biological half-life .
Result of Action
The molecular and cellular effects of Cyclohexanebutanoic acid, cadmium salt’s action are extensive. It disrupts physiological, metabolic, and structural processes by displacing essential metal ions and interfering with functional groups . This alteration hampers mineral nutrient uptake, impairs photosynthesis, reducing overall productivity .
Action Environment
Environmental factors significantly influence the action, efficacy, and stability of Cyclohexanebutanoic acid, cadmium salt. It is very toxic to aquatic life with long-lasting effects . The compound’s toxicity can be influenced by factors such as pH, temperature, and the presence of other substances in the environment .
properties
IUPAC Name |
cadmium(2+);4-cyclohexylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H18O2.Cd/c2*11-10(12)8-4-7-9-5-2-1-3-6-9;/h2*9H,1-8H2,(H,11,12);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLTARLRQJWXGGA-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCCC(=O)[O-].C1CCC(CC1)CCCC(=O)[O-].[Cd+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34CdO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
4441-63-8 (Parent) |
Source
|
| Record name | Cyclohexanebutanoic acid, cadmium salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055700146 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID5069041 |
Source
|
| Record name | Cyclohexanebutanoic acid, cadmium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5069041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
450.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexanebutanoic acid, cadmium salt | |
CAS RN |
55700-14-6 |
Source
|
| Record name | Cyclohexanebutanoic acid, cadmium salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055700146 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclohexanebutanoic acid, cadmium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cyclohexanebutanoic acid, cadmium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5069041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cadmium bis(4-cyclohexylbutyrate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.316 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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